Cas no 1261938-46-8 (2-methyl-6-(3-phenylmethoxyphenyl)benzoic Acid)
2-Methyl-6-(3-phenylmethoxyphenyl)benzoic acid is a benzoic acid derivative featuring a methyl substituent at the 2-position and a 3-phenylmethoxyphenyl group at the 6-position. This compound is of interest in synthetic organic chemistry and pharmaceutical research due to its structural complexity, which may serve as a key intermediate in the development of bioactive molecules. The presence of the phenylmethoxy group enhances its potential for further functionalization, making it valuable for constructing more complex architectures. Its benzoic acid core provides a reactive site for derivatization, enabling applications in medicinal chemistry, such as the synthesis of enzyme inhibitors or receptor modulators. The compound exhibits moderate stability under standard conditions, facilitating handling and storage.
1261938-46-8 structure
Product Name:2-methyl-6-(3-phenylmethoxyphenyl)benzoic Acid
CAS No:1261938-46-8
MF:C21H18O3
MW:318.365826129913
MDL:MFCD18322859
CID:1219258
PubChem ID:53228679
Update Time:2025-08-04
2-methyl-6-(3-phenylmethoxyphenyl)benzoic Acid Chemical and Physical Properties
Names and Identifiers
-
- 2-methyl-6-(3-phenylmethoxyphenyl)benzoic Acid
- DTXSID50692212
- 3'-(Benzyloxy)-3-methyl[1,1'-biphenyl]-2-carboxylic acid
- 2-(3-BENZYLOXYPHENYL)-6-METHYLBENZOIC ACID
- MFCD18322859
- 2-(3-Benzyloxyphenyl)-6-methylbenzoic acid, 95%
- 1261938-46-8
-
- MDL: MFCD18322859
- Inchi: 1S/C21H18O3/c1-15-7-5-12-19(20(15)21(22)23)17-10-6-11-18(13-17)24-14-16-8-3-2-4-9-16/h2-13H,14H2,1H3,(H,22,23)
- InChI Key: JKKZSSXQHWQIKG-UHFFFAOYSA-N
- SMILES: O(CC1C=CC=CC=1)C1=CC=CC(=C1)C1C=CC=C(C)C=1C(=O)O
Computed Properties
- Exact Mass: 318.125594432g/mol
- Monoisotopic Mass: 318.125594432g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 24
- Rotatable Bond Count: 5
- Complexity: 402
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.9
- Topological Polar Surface Area: 46.5Ų
2-methyl-6-(3-phenylmethoxyphenyl)benzoic Acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB330137-5 g |
2-(3-Benzyloxyphenyl)-6-methylbenzoic acid, 95%; . |
1261938-46-8 | 95% | 5g |
€1159.00 | 2023-04-26 | |
| abcr | AB330137-5g |
2-(3-Benzyloxyphenyl)-6-methylbenzoic acid, 95%; . |
1261938-46-8 | 95% | 5g |
€1159.00 | 2025-04-21 |
2-methyl-6-(3-phenylmethoxyphenyl)benzoic Acid Related Literature
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Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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3. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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Connor J. Taylor,Hikaru Seki,Friederike M. Dannheim,Mark J. Willis,Graeme Clemens,Brian A. Taylor,Thomas W. Chamberlain,Richard A. Bourne React. Chem. Eng., 2021,6, 1404-1411
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Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
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